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Compound of Interest

Compound Name: Tebapivat

Cat. No.: B15144790

For laboratory professionals engaged in the pioneering work of drug development, ensuring
personal and environmental safety is paramount. This guide provides essential, immediate
safety and logistical information for the handling of Tebapivat, a potent pyruvate kinase-R
(PKR) activator. Adherence to these procedures is critical to mitigate risks and ensure a safe
research environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Tebapivat is a potent pharmaceutical compound requiring stringent handling protocols to avoid
inhalation, and contact with skin and eyes.[1] The following table summarizes the
recommended PPE for handling Tebapivat, based on established guidelines for potent
compounds.
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Note: The selection of PPE should always be guided by a site-specific risk assessment.

Standard Operating Procedure for Handling
Tebapivat

This protocol outlines the step-by-step process for safely handling Tebapivat in a laboratory
setting.

1. Preparation:

o Ensure the designated handling area (e.g., chemical fume hood, glove box) is clean and
uncluttered.

 Verify that all necessary PPE is available and in good condition.

o Prepare all required equipment and reagents before handling the compound.

e Have a designated waste container ready for contaminated materials.

2. Handling:

» Don the appropriate PPE as specified in the table above.
e When handling the solid form, perform all manipulations within a certified chemical fume
hood or a glove box to minimize inhalation risk.[1]
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o Use appropriate tools (e.g., spatulas, weigh paper) to handle the powder. Avoid creating
dust.
» For solution preparation, slowly add the solid to the solvent to prevent splashing.

3. Post-Handling:

» Carefully remove and dispose of all contaminated disposable materials in the designated
hazardous waste container.

o Decontaminate all non-disposable equipment and work surfaces thoroughly.

» Remove PPE in the correct order to avoid cross-contamination, and dispose of it in the
appropriate waste stream.

e Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.
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Exposure Type Immediate Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting upper and
Eye Contact ) i i

lower eyelids occasionally. Seek medical

attention.[1]

Immediately wash the affected area with soap
Skin Contact and water. Remove contaminated clothing. Seek

medical attention if irritation persists.[1]

Move to fresh air immediately. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention.[1]

Do NOT induce vomiting. Wash out mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.[1]
Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
Spil with an absorbent material. Collect the absorbed
pi

material and place it in a sealed container for
disposal. Ventilate the area and decontaminate

the spill site.

Disposal Plan

Proper disposal of Tebapivat and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Contaminated Materials: All disposable items that have come into contact with Tebapivat,
such as gloves, weigh paper, and pipette tips, must be considered hazardous waste.

o Waste Segregation: Segregate Tebapivat waste from other laboratory waste streams.

o Waste Containers: Collect all solid and liquid waste in clearly labeled, sealed, and leak-proof

containers.
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» Disposal Method: Dispose of hazardous waste through a licensed and certified hazardous
waste disposal company. Follow all local, state, and federal regulations for chemical waste
disposal. Incineration is often the preferred method for potent pharmaceutical compounds.[2]

Below is a logical workflow for the safe handling of Tebapivat.
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Caption: Workflow for Safe Handling of Tebapivat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-tebapivat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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